Cas no 2680665-89-6 (benzyl 3-methyl(prop-2-en-1-yl)aminoazetidine-1-carboxylate)

• Product Name: benzyl 3-methyl(prop-2-en-1-yl)aminoazetidine-1-carboxylate
• CAS No: 2680665-89-6
• MF: C₁₅H₂₀N₂O₂
• MW: 260.331503868103
• CID: 5647366
• PubChem ID: 165936582
• Update Time: 2025-10-28

benzyl 3-methyl(prop-2-en-1-yl)aminoazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680665-89-6
• benzyl 3-[methyl(prop-2-en-1-yl)amino]azetidine-1-carboxylate
• EN300-28280792
• benzyl 3-methyl(prop-2-en-1-yl)aminoazetidine-1-carboxylate

• Inchi： 1S/C15H20N2O2/c1-3-9-16(2)14-10-17(11-14)15(18)19-12-13-7-5-4-6-8-13/h3-8,14H,1,9-12H2,2H3
• InChI Key： HDWLUFZNJCRCJN-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC(C1)N(C)CC=C)=O

Computed Properties

• Exact Mass: 260.152477885g/mol
• Monoisotopic Mass: 260.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.8Ų

Additional information on benzyl 3-methyl(prop-2-en-1-yl)aminoazetidine-1-carboxylate

Benzyl 3-Methyl(Prop-2-En-1-Yl)Aminoazetidine-1-Carboxylate: A Comprehensive Overview

The compound with CAS No. 2680665-89-6, known as benzyl 3-methyl(prop-2-en-1-yl)aminoazetidine-1-carboxylate, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The azetidine ring, a four-membered cyclic amine, forms the core of this molecule, while the benzyl group and the 3-methyl(prop-2-en-1-yl)amino substituent contribute to its functional diversity.

Recent studies have highlighted the importance of azetidine derivatives in medicinal chemistry, particularly in the design of bioactive compounds. The benzyl group in this compound is known to enhance lipophilicity, which is crucial for drug absorption and permeability. Additionally, the presence of the prop-2-en-1-yl group introduces conjugation, potentially influencing the molecule's electronic properties and reactivity.

One of the most promising aspects of benzyl 3-methyl(prop-2-en-1-yl)aminoazetidine-1-carboxylate is its potential as a precursor for more complex molecules. Researchers have explored its use in synthesizing bioactive agents targeting various therapeutic areas, including central nervous system disorders and infectious diseases. The carboxylic acid functionality of this compound makes it amenable to further modifications, such as esterification or amidation, which can tailor its properties for specific applications.

Recent advancements in synthetic methodology have also improved the accessibility of this compound. Techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis have been employed to streamline its production. These methods not only enhance yield but also improve the stereochemical control, which is essential for producing enantiomerically pure compounds—a critical requirement in pharmaceutical development.

The biological evaluation of benzyl 3-methyl(prop-2-en-1-yllaminoazetidine derivatives has revealed interesting findings. For instance, some analogs have demonstrated moderate activity against certain enzymes implicated in neurodegenerative diseases. This suggests that further optimization could lead to more potent inhibitors with therapeutic potential.

In conclusion, benzyl 3-methyl(prop-2-en-1-yllaminoazetidine-carboxylic acid ester represents a valuable building block in contemporary organic synthesis. Its structural versatility and potential for functionalization make it a subject of ongoing research interest. As new insights emerge from both synthetic and biological studies, this compound continues to play a pivotal role in advancing drug discovery efforts.